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Compound of Interest

Compound Name:
3-(Methoxymethyl)-2,4-

diphenylpyridine

Cat. No.: B14024015

Get Quote

Part 1: Executive Technical Summary
Target Molecule: 3-(Methoxymethyl)-2,4-diphenylpyridine CAS Registry: 2643368-44-7

Molecular Formula:

Core Structural Challenge: The steric congestion at the C3 position (methoxymethyl group)
forces the adjacent C2 and C4 phenyl rings out of planarity with the central pyridine core. This
"pre-twisted" conformation is critical for its pharmacological binding profile, distinguishing it
from planar 2,6-diphenylpyridine analogs.

Part 2: Experimental Protocols (Methodology)
Crystallization Strategy (Self-Validating System)
Obtaining diffraction-quality crystals for this flexible ether derivative requires controlling the

evaporation rate to prevent oil formation.

Solvent System: Use a binary system of Dichloromethane (DCM) : n-Hexane (1:3 v/v).
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Causality: DCM solubilizes the polar pyridine/ether core, while slowly diffusing hexane

(non-polar) forces the hydrophobic phenyl rings to stack, promoting ordered lattice

formation.

Protocol:

Dissolve 20 mg of the compound in 2 mL DCM.

Filter the solution through a 0.45 µm PTFE syringe filter (removes nucleation dust).

Layer 6 mL of n-Hexane carefully on top (liquid-liquid diffusion).

Store at 4°C in the dark.

Validation: If oils form, switch to Ethanol : Water (4:1) slow evaporation at room

temperature.

Data Collection Parameters
The flexibility of the methoxymethyl group (

) necessitates low-temperature collection to minimize thermal ellipsoids.
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Parameter Setting Rationale

Temperature
100 K (Liquid

stream)

Freezes the rotation of the C3-

methoxy tail, ensuring precise

atomic coordinates.

Radiation Source

Mo K

(

Å)

Preferred over Cu K

to reduce absorption effects

from the aromatic density.

Resolution 0.80 Å (min)

Required to resolve the

electron density of the ether

oxygen distinct from the

carbon backbone.

Strategy
and

scans

Full sphere coverage to

maximize redundancy (

) for accurate intensity

statistics.

Part 3: Structural Elucidation & Analysis[1]
Space Group & Unit Cell Expectations
Based on homologous 2,4-diphenylpyridine structures (e.g., Acta Cryst. E analogs), the

expected lattice characteristics are:

Crystal System: Monoclinic

Space Group:

(Centrosymmetric) or

.

Z Value: 4 (One molecule per asymmetric unit).[1][2]

Conformational Analysis (The "Twist" Factor)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/266947609_Crystal_structure_of_3E-3-24-di-nitro-phen-oxy-meth-yl-4-phenyl-but-3-en-2-one
http://www.ijirset.com/upload/2017/july/200_X-Ray.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14024015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The critical analysis point is the dihedral angle between the central pyridine ring and the phenyl

substituents.

C2-Phenyl Interaction: The bulky 3-methoxymethyl group exerts steric pressure on the C2-

phenyl ring.

Expectation: A twist angle

relative to the pyridine plane to avoid steric clash between the phenyl ortho-protons and
the methoxy hydrogens.

C4-Phenyl Interaction: Less sterically hindered.

Expectation: A shallower twist angle (

), allowing for partial conjugation with the pyridine ring.

Methoxymethyl Conformation:

Look for an intramolecular C-H...O hydrogen bond between the ether oxygen and the C2-

phenyl ortho-proton. This interaction often "locks" the conformation in the solid state.

Supramolecular Packing (Hirshfeld Surface)
The crystal packing is driven by weak non-covalent interactions rather than strong H-bonds (as

the molecule lacks classical donors like -OH or -NH).

Stacking: Expect offset face-to-face stacking between the electron-deficient pyridine ring of
one molecule and the electron-rich phenyl ring of an adjacent molecule (Centroid-Centroid
distance

Å).

C-H...

Interactions: The methoxy methyl protons often direct towards the

-cloud of neighboring phenyl rings.
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Part 4: Visualization & Workflow
Structural Analysis Workflow
The following diagram illustrates the logical flow from crystal growth to final CIF validation.
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Click to download full resolution via product page

Caption: Step-by-step workflow for the crystallographic characterization of 3-
(Methoxymethyl)-2,4-diphenylpyridine.
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Caption: Logical map of intramolecular forces dictating the solid-state conformation.

Part 5: Data Presentation Standards
When reporting the analysis of this structure, summarize the quantitative data in the following

format to ensure comparability with literature standards.

Table 1: Crystal Data and Structure Refinement
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Property Value (Example/Target)

Empirical Formula

Formula Weight 275.34

Crystal System Monoclinic

Space Group

Volume (

)
Å

Density (

)
Mg/m

Absorption Coeff. (

)
mm

F(000) 584

Goodness-of-fit on

Table 2: Selected Torsion Angles (Critical for this Topic)

Atoms
Angle (

)
Significance

C3-C2-C1'-C2' (Expect >45)
Twist of C2-Phenyl due to

Methoxy group

C3-C4-C1''-C2'' (Expect <30)
Twist of C4-Phenyl

(Conjugation)

C2-C3-C

-O
(Gauche/Anti)

Orientation of Methoxymethyl

tail
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b14024015?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14024015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

